BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling (R)-
Methyl 3-hydroxytetradecanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(R)-Methyl 3-
Compound Name:
hydroxytetradecanoate

Cat. No.: B016835

Essential Safety and Handling Guide for (R)-
Methyl 3-hydroxytetradecanoate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety protocols and logistical plans for the handling and
disposal of (R)-Methyl 3-hydroxytetradecanoate (CAS No. 76062-97-0). Adherence to these
guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While comprehensive toxicological data for (R)-Methyl 3-hydroxytetradecanoate is not fully
available, it is classified with the following hazards.[1] The recommended Personal Protective
Equipment (PPE) is therefore mandatory for all personnel handling this compound.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b016835?utm_src=pdf-interest
https://www.benchchem.com/product/b016835?utm_src=pdf-body
https://www.benchchem.com/product/b016835?utm_src=pdf-body
https://www.keyorganics.net/app/uploads/sds/SS-4991_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/SS-4991_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

e H312: Harmful in contact with skin.[1]

e H332: Harmful if inhaled.[1]

Based on these classifications, the following GHS pictograms are appropriate:

lw.alt text

A summary of the necessary PPE is provided in the table below.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or PVC).[2]

Prevents skin contact, which

can be harmful.[1]

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if
handled in a well-ventilated
area or fume hood.[2][3] If
vapors or mists are generated,
a NIOSH-approved respirator
for organic vapors should be
used.[2]

Prevents inhalation, which may
be harmful.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-Methyl 3-

hydroxytetradecanoate.
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Property Value

CAS Number 76062-97-0[1][4][5][6][7][8]
Molecular Formula C15H3003[7]

Molecular Weight 258.40 g/mol [7][8]1[9]

No specific limits have been established for this

) o compound.[2][3][10][11][12] General guidelines
Occupational Exposure Limits ) S

for fatty acid methyl esters suggest maintaining

exposure to a minimum.[2]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling (R)-Methyl 3-hydroxytetradecanoate is critical for safety.
The following workflow outlines the necessary steps from receipt to use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
o Labeling: Ensure the container is clearly labeled with the chemical name and CAS number.

o Storage: Store the container in a cool, dry, and well-ventilated area.[9] It should be kept away
from sources of ignition and incompatible materials such as strong oxidizing agents.[2][3]

Handling

o Ventilation: Always handle (R)-Methyl 3-hydroxytetradecanoate in a well-ventilated area.
For procedures that may generate aerosols or vapors, a chemical fume hood is required.[2]

o Personal Protective Equipment: Before handling, don the appropriate PPE as detailed in the
table above.

o Dispensing: When transferring the chemical, use appropriate tools and techniques to
minimize the generation of dust or aerosols.
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e Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after
handling the compound.[2]

Disposal Plan

The disposal of (R)-Methyl 3-hydroxytetradecanoate and its containers must be carried out in
accordance with all local, state, and federal regulations.[1]

o Waste Collection: Collect waste material in a clearly labeled, sealed container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves or paper towels, should be treated as hazardous waste and disposed of
accordingly.

o Disposal Route: Do not dispose of this chemical down the drain.[2] Arrange for disposal
through a licensed waste disposal company.

Safe Handling Workflow

The following diagram illustrates the key stages of safely handling (R)-Methyl 3-
hydroxytetradecanoate.
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Caption: Workflow for the safe handling of (R)-Methyl 3-hydroxytetradecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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